Cas no 1211025-06-7 (Ethyl Perfluoro-9-methyl-8-oxadecanoate)

• Product Name: Ethyl Perfluoro-9-methyl-8-oxadecanoate
• CAS No: 1211025-06-7
• MF: C₁₂H₅F₁₉O₃
• MW: 558.135970830917
• MDL: MFCD10567157
• CID: 5525052
• Update Time: 2026-03-11

Ethyl Perfluoro-9-methyl-8-oxadecanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2,2,3,3,4,4,5,5,6,6,7,7-dodecafluoro-7-[(1,1,1,2,3,3,3-heptafluoropropan-2-yl)oxy]heptanoate
• Ethyl perfluoro-9-methyl-8-oxadecanoate
• Ethyl Perfluoro-9-methyl-8-oxadecanoate

• MDL： MFCD10567157
• Inchi： 1S/C12H5F19O3/c1-2-33-3(32)4(13,14)5(15,16)6(17,18)7(19,20)8(21,22)12(30,31)34-9(23,10(24,25)26)11(27,28)29/h2H2,1H3
• InChI Key： AKSQGOCADLNWLZ-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C(F)(F)C(F)(F)C(F)(F)C(F)(F)C(F)(F)C(F)(F)OC(F)(C(F)(F)F)C(F)(F)F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on Ethyl Perfluoro-9-methyl-8-oxadecanoate

Ethyl Perfluoro-9-methyl-8-oxadecanoate (CAS No. 1211025-06-7): A Comprehensive Overview

Ethyl Perfluoro-9-methyl-8-oxadecanoate (CAS No. 1211025-06-7) is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique perfluoroalkyl and ester functional groups, exhibits distinct chemical properties that make it valuable in various applications, particularly in the development of advanced materials and bioactive molecules.

The molecular structure of Ethyl Perfluoro-9-methyl-8-oxadecanoate consists of a perfluorinated decanoic acid derivative esterified with ethanol. The presence of perfluoro groups imparts exceptional thermal stability and chemical inertness, while the ester linkage provides flexibility and reactivity suitable for further chemical modifications. These attributes have positioned this compound as a promising candidate for use in high-performance polymers, lubricants, and as an intermediate in synthetic chemistry.

In recent years, the interest in Ethyl Perfluoro-9-methyl-8-oxadecanoate has been fueled by its potential applications in biomedical research. The compound's ability to form stable complexes with biological molecules has opened new avenues for drug delivery systems and biomimetic materials. For instance, researchers have explored its use in creating biocompatible coatings for medical implants, which can enhance biointegration and reduce rejection rates. The perfluoroalkyl groups are particularly advantageous in this context, as they provide hydrophobicity and resistance to microbial adhesion.

Moreover, the chemical properties of Ethyl Perfluoro-9-methyl-8-oxadecanoate make it an excellent candidate for use in organic electronics. The compound's high dielectric constant and low dielectric loss are beneficial for applications in capacitors and dielectric films. Recent studies have demonstrated its effectiveness in enhancing the performance of flexible electronics, where its stability under extreme conditions is crucial. This has significant implications for the development of next-generation electronic devices that require robust and reliable materials.

The synthesis of Ethyl Perfluoro-9-methyl-8-oxadecanoate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as catalytic hydrogenation and fluorination techniques, are employed to achieve high yields and purity. The growing demand for this compound has led to innovations in synthetic routes that improve efficiency and reduce environmental impact. These advancements are critical for ensuring sustainable production practices in the chemical industry.

From a pharmaceutical perspective, Ethyl Perfluoro-9-methyl-8-oxadecanoate has shown promise as a precursor for bioactive molecules. Its structural framework can be modified to develop novel compounds with therapeutic potential. For example, researchers have investigated its use in synthesizing derivatives that exhibit anti-inflammatory or anti-cancer properties. The versatility of this compound allows chemists to explore diverse molecular architectures, paving the way for new drug discovery initiatives.

The industrial applications of Ethyl Perfluoro-9-methyl-8-oxadecanoate extend beyond pharmaceuticals and electronics. It is utilized in the formulation of high-performance coatings that offer exceptional durability and resistance to environmental degradation. These coatings are applied in aerospace, automotive, and construction industries, where material integrity under extreme conditions is paramount. The compound's ability to withstand harsh environments without degradation makes it an indispensable component in these sectors.

In conclusion, Ethyl Perfluoro-9-methyl-8-oxadecanoate (CAS No. 1211025-06-7) is a multifaceted compound with a wide range of applications across multiple industries. Its unique chemical properties have made it a valuable tool in biomedical research, organic electronics, and industrial coatings. As research continues to uncover new uses for this compound, its significance is expected to grow further. The ongoing development of innovative synthetic methods ensures that its production remains efficient and sustainable, meeting the demands of a rapidly evolving technological landscape.